Cas no 167634-94-8 (Benzenedodecanol, 4-iodo-)

• Product Name: Benzenedodecanol, 4-iodo-
• CAS No: 167634-94-8
• MF: C₁₈H₂₉IO
• MW: 388.326738119125
• CID: 1348241
• PubChem ID: 11718029
• Update Time: 2025-04-20

Benzenedodecanol, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenedodecanol, 4-iodo-
• 12-(4-iodophenyl)dodecan-1-ol
• DTXSID10471121
• 167634-94-8
• BPIAUJNGDUSASC-UHFFFAOYSA-N
• 12-(p-Iodophenyl)dodecanol
• SCHEMBL1263897

• Inchi： 1S/C18H29IO/c19-18-14-12-17(13-15-18)11-9-7-5-3-1-2-4-6-8-10-16-20/h12-15,20H,1-11,16H2
• InChI Key： BPIAUJNGDUSASC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CCCCCCCCCCCCO

Computed Properties

• Exact Mass: 388.12597
• Monoisotopic Mass: 388.12631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23